molecular formula C7H4BrFN2 B8768792 (4-Bromo-2-fluorophenyl)cyanamide CAS No. 921631-65-4

(4-Bromo-2-fluorophenyl)cyanamide

Cat. No.: B8768792
CAS No.: 921631-65-4
M. Wt: 215.02 g/mol
InChI Key: NPZPMQABZFIFOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-2-fluorophenyl)cyanamide (CAS: 921631-65-4) is a synthetic organic compound with the molecular formula C₇H₄BrFN₂. It features a cyanamide group (-NH-C≡N) attached to a 4-bromo-2-fluorophenyl ring. This compound is primarily utilized as a pharmaceutical intermediate, fine chemical, and research reagent in medicinal chemistry and synthetic organic chemistry. SynHet, a professional supplier, confirms its high purity (>99%) and availability in bulk quantities, with analytical validation via LCMS, HPLC, GC, NMR, and FTIR . Its non-hazardous transport classification and room-temperature stability make it practical for industrial and laboratory applications .

Properties

CAS No.

921631-65-4

Molecular Formula

C7H4BrFN2

Molecular Weight

215.02 g/mol

IUPAC Name

(4-bromo-2-fluorophenyl)cyanamide

InChI

InChI=1S/C7H4BrFN2/c8-5-1-2-7(11-4-10)6(9)3-5/h1-3,11H

InChI Key

NPZPMQABZFIFOO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)F)NC#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The cyanamide functional group (-NH-C≡N) is central to the reactivity of (4-Bromo-2-fluorophenyl)cyanamide. Comparisons with analogs highlight how substituents on the phenyl ring influence physicochemical properties and applications:

(4-Bromo-2-propylphenyl)cyanamide (CAS: 223609-47-0)
  • Molecular Formula : C₁₀H₁₁BrN₂
  • Substituents : Bromine at the 4-position and a propyl group at the 2-position.
  • Applications: Used as a research chemical and synthetic intermediate, though specific pharmaceutical uses are less documented .
Calcium Cyanamide (CAS: 156-62-7)
  • Molecular Formula : CaCN₂
  • Structure: Inorganic salt with a cyanamide anion (CN₂²⁻) and calcium cation.
  • Key Differences: Reactivity: Highly reactive with water, releasing toxic ammonia and acetylene, unlike the stable organic cyanamide derivatives . Applications: Primarily agricultural, serving as a soil fumigant and nitrogen fertilizer. Evidence shows efficacy in reducing strawberry anthracnose by altering soil microbiota .

Comparative Data Table

Compound CAS Number Molecular Formula Substituents/Structure Applications Safety Profile Analytical Methods
(4-Bromo-2-fluorophenyl)cyanamide 921631-65-4 C₇H₄BrFN₂ Br, F on phenyl Pharma intermediates, R&D Non-hazardous transport HPLC, GC, NMR, LCMS
(4-Bromo-2-propylphenyl)cyanamide 223609-47-0 C₁₀H₁₁BrN₂ Br, propyl on phenyl Synthetic chemistry Not specified Limited data
Calcium Cyanamide 156-62-7 CaCN₂ Inorganic salt Agriculture (soil treatment) Hazardous (irritant, reactive) Titration, CHNS analysis

Pharmaceutical Relevance of (4-Bromo-2-fluorophenyl)cyanamide

The bromine and fluorine substituents enhance halogen bonding interactions in drug-receptor binding, a feature critical in medicinal chemistry.

Agricultural Utility of Calcium Cyanamide

Calcium cyanamide demonstrates dual functionality: (1) suppressing soil pathogens like Colletotrichum spp. in strawberry crops and (2) enhancing soil nitrogen content. Its application alters microbial networks, favoring beneficial bacteria over pathogens .

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